BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for C.I.
Reactive Black 8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Black 8

Cat. No.: B1172430

These application notes provide a comprehensive overview and detailed protocols for the use
of C.l. Reactive Black 8 in textile dyeing applications. This document is intended for
researchers, scientists, and professionals in the field of textile chemistry and drug development
who require a standardized and reproducible methodology for dyeing cellulosic fibers.

Introduction

C.I. Reactive Black 8 is a metal-complex azo reactive dye widely used for dyeing and printing
cellulosic fibers such as cotton, viscose, linen, and silk.[1][2][3] It produces a bluish-black
shade and is characterized by its good solubility and moderate reactivity, making it suitable for
various application methods, including exhaust dyeing and printing.[2][4][5] Chemically, it is a
monochlorotriazine (MCT) type reactive dye, typically applied at higher temperatures (hot
brand).[6] This protocol focuses on the exhaust dyeing method for cotton.

Physicochemical Properties

A summary of the key properties of C.I. Reactive Black 8 is presented in the table below.
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Property Value Reference
C.l. Name Reactive Black 8 [7]

CAS Number 12225-26-2 [4][5][8]
Molecular Formula C19H11CINsNaz2010S2 [31[41[5]
Molecular Weight 656.90 g/mol [41151[8]
Appearance Black Powder [1][41[5]

Solubility in Water

~250 g/L

[4]115]

Experimental Protocols

The following protocols provide a detailed methodology for the exhaust dyeing of cotton fabric

with C.I. Reactive Black 8. The process includes pre-treatment of the fabric, dyebath

preparation, the dyeing cycle, and post-dyeing treatment.

e Fabric: Scoured and bleached 100% cotton knit fabric.

» Dye: C.I. Reactive Black 8 powder.

e Chemicals:

o

[¢]

Acetic acid.

[¢]

o

o

[¢]

e Equipment:

Sequestering agent.

Anti-creasing agent.

Soda ash (sodium carbonate).

Soaping agent (neutral detergent).

Glauber's salt (anhydrous sodium sulfate) or common salt (sodium chloride).
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[e]

Laboratory-scale dyeing machine (e.g., Glycerin bath beaker dyer or IR dyer).

o

Beakers, graduated cylinders, and pipettes.

[¢]

pH meter.

[¢]

Analytical balance.

[e]

Water bath or heating mantle.

Before dyeing, it is crucial to pre-treat the cotton fabric to remove impurities and ensure uniform
dye uptake. The fabric should be thoroughly scoured and bleached. For this protocol, it is
assumed that commercially scoured and bleached fabric is used. A pre-wash with a non-ionic
detergent is recommended to remove any handling impurities.[9][10]

The dyeing process is typically carried out at a liquor ratio of 1:10 to 1:20.[11] The following
tables provide the required amounts of dye and chemicals for achieving light, medium, and
dark shades on cotton. The percentages are based on the weight of the fabric (owf).

Table 1: Dye and Auxiliary Quantities for Exhaust Dyeing

Shade Dye (% owf) Glauber's Salt (g/L) Soda Ash (g/L)
Light (e.g., 1.0%) 1.0 40 - 50 10 - 15

Medium (e.g., 3.0%) 3.0 60 - 70 15 - 20

Dark (e.g., 5.0%) 5.0 70-80 20

Protocol Steps:

o Set the Dyebath: Prepare the dyebath with the required amount of water at room
temperature. A liquor ratio of 1:15 is used for this protocol. Add a sequestering agent (e.g., 1
g/L) and an anti-creasing agent (e.g., 1 g/L) to the bath.[12]

o Fabric Loading: Introduce the pre-wetted cotton fabric into the dyebath.
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Salt Addition: Add the specified amount of Glauber's salt to the dyebath. Run the machine for
10-15 minutes to allow for salt exhaustion.[12]

Dye Addition: Dissolve the pre-weighed C.I. Reactive Black 8 powder in a small amount of
warm water to create a stock solution. Add the dye solution to the dyebath.

Temperature Increase: Start heating the dyebath to the dyeing temperature of 80-90°C at a
rate of 1.5-2.0°C per minute.

Dyeing (Exhaustion Phase): Maintain the temperature at 80-90°C and continue running the
machine for 30-45 minutes to allow for dye migration and leveling.

Alkali Addition (Fixation Phase): After the exhaustion phase, add the specified amount of pre-
dissolved soda ash to the dyebath in portions over 10-15 minutes to initiate the fixation of the
dye to the fiber.[12]

Fixation: Continue the dyeing process at 80-90°C for another 45-60 minutes to ensure
complete fixation.

Draining: After the fixation period, cool the dyebath and drain the liquor.

Proper washing after dyeing is critical to remove unfixed, hydrolyzed dye and to achieve good

wash fastness properties.[10][12]

Rinsing: Rinse the dyed fabric with cold water to remove residual salt and alkali.

Neutralization: Treat the fabric with a dilute solution of acetic acid (0.5-1.0 g/L) for 10 minutes
to neutralize any remaining alkali.

Soaping: Wash the fabric in a fresh bath containing a neutral soaping agent (e.g., 2 g/L) at or
near boiling temperature (95-100°C) for 15-20 minutes.[11][13]

Hot and Cold Rinsing: Rinse the fabric thoroughly, first with hot water and then with cold
water, until the rinse water is clear.

Drying: Squeeze the excess water from the fabric and air-dry or tumble-dry at a moderate
temperature.
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Visualizations

The following diagram illustrates the complete workflow for the exhaust dyeing of cotton with
Reactive Black 8.
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Caption: Exhaust Dyeing Workflow for Reactive Black 8.
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The diagram below illustrates the chemical reaction between the monochlorotriazine (MCT)
reactive group of Reactive Black 8 and the hydroxyl group of the cellulose fiber under alkaline
conditions.
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Caption: Covalent bond formation between dye and fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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